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Compound of Interest

Compound Name: Dichlorophen

CAS No.: 97-23-4

Cat. No.: B1670467

Get Quote

Title: Dichlorophen: Structural Characterization, Synthesis, and Bio-Functional Mechanisms

Subtitle: A Technical Monograph for Pharmaceutical and Industrial Applications

Executive Summary
Dichlorophen (CAS 97-23-4) is a halogenated bis-phenol compound exhibiting potent

anthelmintic, fungicidal, and bactericidal properties.[1] Historically utilized in veterinary

medicine for cestode (tapeworm) infections and industrially as a biocide in cooling systems and

textiles, its utility is defined by its specific molecular geometry and protonophoric capability.

This guide synthesizes the physicochemical identity of Dichlorophen with its manufacturing

protocols, mechanism of action (uncoupling of oxidative phosphorylation), and validated

analytical methodologies, serving as a reference for drug development and safety assessment.

Chemical Identity & Structural Analysis
Dichlorophen is structurally defined by two chlorophenol rings linked by a methylene bridge.

The positioning of the hydroxyl and chlorine groups is critical for its biological activity,

specifically its ability to disrupt transmembrane proton gradients.
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Table 1: Physicochemical Profile

Parameter Specification Notes

Common Name Dichlorophen
Also known as Dichlorophene,

Anthiphen.[2]

CAS Number 97-23-4 Verified Registry Number.[1]

IUPAC Name
4,4'-dichloro-2,2'-

methylenediphenol

Alternate: Bis(5-chloro-2-

hydroxyphenyl)methane.

Molecular Formula C₁₃H₁₀Cl₂O₂

Molecular Weight 269.12 g/mol

Melting Point 177°C - 178°C
High purity reference standard.

[1]

Solubility Ethanol, Methanol, Acetone
Practically insoluble in water

(<0.01%).

pKa ~7.6 - 8.0
Weakly acidic due to phenolic

hydroxyls.

Structural Insight: The molecule consists of two p-chlorophenol units condensed at the ortho

positions via a formaldehyde-derived methylene bridge. This "bis-phenol" configuration allows

the phenolic protons to participate in hydrogen bonding and proton exchange, a feature central

to its mechanism of action as an uncoupler.

Synthesis & Manufacturing Protocol
The industrial synthesis of Dichlorophen relies on the acid-catalyzed condensation of p-

chlorophenol with formaldehyde. This is a classic electrophilic aromatic substitution (Friedel-

Crafts alkylation type) where the methylene group links the activated ortho positions of the

phenol rings.

Experimental Workflow
Precursors:p-Chlorophenol (2 equivalents), Formaldehyde (1 equivalent).
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Catalyst: Sulfuric Acid (H₂SO₄) or Methanol (solvent-mediated).

Reaction Type: Condensation / Methylene Bridging.

Step-by-Step Protocol:

Charge: Load p-chlorophenol into a glass-lined reactor.

Acidification: Add concentrated sulfuric acid (catalyst) while maintaining temperature at 50-

60°C.

Addition: Slowly add aqueous formaldehyde (37%) dropwise. Critical Control: The reaction is

exothermic; temperature must not exceed 65°C to prevent polymerization or trimer

formation.

Reflux: Heat the mixture to 85-95°C for 3-5 hours to ensure completion.

Precipitation: Pour the reaction mass into cold water. Dichlorophen precipitates as a solid.

Purification: Recrystallize using Toluene or Methanol/Water to remove unreacted p-

chlorophenol and trimer impurities.
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Figure 1: Synthetic pathway for Dichlorophen via acid-catalyzed condensation.

Mechanism of Action: Uncoupling Oxidative
Phosphorylation[3][4]
Dichlorophen functions primarily as an uncoupler of oxidative phosphorylation. In biological

systems (specifically parasites like Taenia species or bacteria), it targets the mitochondria.
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Mechanistic Causality:

Protonophore Activity: Due to its lipophilic nature and weakly acidic phenolic groups,

Dichlorophen can freely pass through the inner mitochondrial membrane (IMM).

Gradient Dissipation: It binds protons (H⁺) in the intermembrane space (high [H⁺]) and

releases them into the matrix (low [H⁺]).

ATP Depletion: This "short-circuiting" bypasses ATP Synthase (Complex V). The proton

motive force (PMF) is dissipated as heat rather than used to generate ATP.

Cell Death: The parasite or bacterium dies from energy starvation.
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Physiological Outcome
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Figure 2: Mechanism of uncoupling oxidative phosphorylation by Dichlorophen.

Analytical Methodologies (HPLC Validation)
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For drug development and environmental monitoring, quantifying Dichlorophen requires a

robust HPLC method. The following protocol is self-validating using an internal standard

approach.

Method: Reverse-Phase HPLC (UV Detection)

Column: C18 (Octadecylsilyl), 5 µm, 250 x 4.6 mm (e.g., Lichrospher 100 RP-18).

Mobile Phase: Methanol : Water (75:25 v/v) acidified with 1% Acetic Acid.

Why: Acidification suppresses the ionization of the phenolic groups, sharpening the peak

shape.

Flow Rate: 1.0 - 1.5 mL/min.[3]

Detection: UV Absorbance at 280 nm or 300 nm (Phenolic absorption max).

Injection Volume: 20 µL.

Protocol:

Standard Prep: Dissolve 10 mg Dichlorophen reference standard in 10 mL Methanol (Stock

A). Dilute to range 0.1–50 µg/mL.[4]

Sample Prep: Extract sample (tissue/water) with Methanol. Filter through 0.45 µm PTFE

filter.

Run: Inject blank (methanol), followed by standards (calibration curve), then samples.

Calculation: Use linear regression (

) of Peak Area vs. Concentration.

Critical Consideration: Dichlorophen often contains a trimer impurity.[3][5] This method must

demonstrate resolution (

) between the Dichlorophen monomer (RT ~6.5 min) and the trimer (RT ~9.0 min).
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Toxicology & Safety Profile
While effective against parasites, Dichlorophen exhibits non-selective toxicity at high doses.

Acute Toxicity: Oral LD50 (Mouse) ≈ 3300 mg/kg; (Rat) ranges 1500-2000 mg/kg.

Target Organs: Kidney (nephropathy), Skin (irritation), Eyes (severe irritation).

Environmental: Very toxic to aquatic life (LC50 Fish ~0.31 mg/L).[6] It must be disposed of as

hazardous waste.

Human Safety: Known skin and eye irritant.[5] Not classified as a carcinogen, but

developmental toxicity has been noted in EPA reports.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1670467/docs?utm_src=pdf-body#dichlorophen-cas-number-and-molecular-structure
https://www.cdhfinechemical.com/images/product/msds/37_1819516254_DICHLOROPHENE-CASNO-97-23-4-MSDS.pdf
https://pubmed.ncbi.nlm.nih.gov/15162836/
https://www.benchchem.com/product/b1670467/docs?utm_src=pdf-body#dichlorophen-cas-number-and-molecular-structure
https://en.wikipedia.org/wiki/Dichlorophen
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/217.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dichlorophen
https://www.benchchem.com/product/b1670467/docs?utm_src=pdf-body#dichlorophen-cas-number-and-molecular-structure
http://sitem.herts.ac.uk/aeru/ppdb/en/Reports/223.htm
https://www.benchchem.com/product/b1670467/docs?utm_src=pdf-body#dichlorophen-cas-number-and-molecular-structure
https://archive.epa.gov/pesticides/reregistration/web/pdf/dichlorophene_red.pdf
https://pubmed.ncbi.nlm.nih.gov/15162836/
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Dichlorophen/
https://www.benchchem.com/product/b1670467/docs?utm_src=pdf-body#dichlorophen-cas-number-and-molecular-structure
https://pubmed.ncbi.nlm.nih.gov/15162836/
https://pubmed.ncbi.nlm.nih.gov/15162836/
https://www.benchchem.com/product/b1670467/docs?utm_src=pdf-body#dichlorophen-cas-number-and-molecular-structure
https://www.fda.gov.tw/upload/133/Content/2014012310383936962.pdf
https://www.benchchem.com/product/b1670467?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670467?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Dichlorophen - Wikipedia [en.wikipedia.org]

2. Dichlorophen | C13H10Cl2O2 | CID 3037 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Liquid chromatographic analysis of dichlorophen and its major impurity - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. fda.gov.tw [fda.gov.tw]

5. Safety assessment of dichlorophene and chlorophene - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. cdhfinechemical.com [cdhfinechemical.com]

7. Dichlorophen [sitem.herts.ac.uk]

8. taylorandfrancis.com [taylorandfrancis.com]

To cite this document: BenchChem. [Dichlorophen CAS number and molecular structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670467/docs#dichlorophen-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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